4,7-Dimethoxy-indan-2-ylamine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 4,7-dimethoxy-2,3-dihydro-1H-inden-2-amine
• InChI: InChI=1S/C11H15NO2/c1-13-10-3-4-11(14-2)9-6-7(12)5-8(9)10/h3-4,7H,5-6,12H2,1-2H3
• InChI Key: MOUCINMECNAGTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2CC(CC2=C(C=C1)OC)N

Description

4,7-Dimethoxy-indan-2-ylamine is a substituted indan derivative featuring a primary amine group at the 2-position and methoxy substituents at the 4- and 7-positions of the indan core. The indan scaffold is notable for its bicyclic structure, which confers rigidity and influences binding interactions in biological systems. Methoxy groups typically enhance lipophilicity and metabolic stability, while the amine group may facilitate interactions with neurotransmitter receptors or enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 4,7-Dimethoxy-indan-2-ylamine, enabling comparisons of functional groups, physicochemical properties, and inferred biological relevance.

2-(4,7-Dimethoxy-1H-indol-3-yl)ethanamine

• Structure : Indole core with methoxy groups at 4- and 7-positions and an ethanamine side chain at the 3-position .
• Key Differences: The indole ring (aromatic with a nitrogen atom) contrasts with the indan scaffold (non-aromatic bicyclic structure). The ethanamine side chain introduces greater conformational flexibility compared to the direct amine substitution in 4,7-Dimethoxy-indan-2-ylamine.
• Properties: Molecular formula: C₁₂H₁₆N₂O₂ (vs. C₁₁H₁₅NO₂ for 4,7-Dimethoxy-indan-2-ylamine). Higher H-bond donor capacity (2 donors) due to the primary amine and indolic NH group .

4-(2,3-Dihydro-1H-inden-5-yloxy)-2-methylaniline

• Structure : Aniline derivative linked to a dihydroindenyl ether group .
• Key Differences :
  • The aniline group (para-substituted with a methyl group) differs from the indan-2-ylamine scaffold.
  • Ether linkage at the indenyl 5-position introduces distinct electronic and steric effects.
• Properties: LogD (pH 5.5): ~2.5 (estimated), suggesting moderate lipophilicity. One H-bond donor (aniline NH₂) and three acceptors (amine and ether oxygens) .

4,7-Dimethoxy-2-methyl-2,3-dihydro-1H-inden-1-one

• Structure: Indanone core with methoxy groups at 4- and 7-positions and a methyl group at the 2-position .
• Key Differences :
  • Ketone group at position 1 replaces the amine in 4,7-Dimethoxy-indan-2-ylamine, altering polarity and reactivity.
  • Methyl substitution at position 2 may sterically hinder interactions compared to the amine group.
• Properties: Molecular weight: 234.28 g/mol (vs. 193.24 g/mol for 4,7-Dimethoxy-indan-2-ylamine).

Data Tables for Comparative Analysis

Table 1: Structural and Functional Group Comparison

Compound	Core Structure	Functional Groups	Key Substituents
4,7-Dimethoxy-indan-2-ylamine	Indan	Amine, Methoxy	2-NH₂, 4/7-OCH₃
2-(4,7-Dimethoxy-1H-indol-3-yl)ethanamine	Indole	Ethanamine, Methoxy, Indolic NH	3-CH₂CH₂NH₂, 4/7-OCH₃
4-(2,3-Dihydro-1H-inden-5-yloxy)-2-methylaniline	Aniline	Aniline, Ether	5-O-indenyl, 2-CH₃
4,7-Dimethoxy-2-methyl-indan-1-one	Indanone	Ketone, Methoxy, Methyl	1-C=O, 2-CH₃, 4/7-OCH₃

Table 2: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	H-Bond Donors	H-Bond Acceptors	LogD (pH 5.5)
4,7-Dimethoxy-indan-2-ylamine*	C₁₁H₁₅NO₂	193.24	1	3	~1.8 (est.)
2-(4,7-Dimethoxy-1H-indol-3-yl)ethanamine	C₁₂H₁₆N₂O₂	220.27	2	4	~1.2
4-(2,3-Dihydro-1H-inden-5-yloxy)-2-methylaniline	C₁₆H₁₇NO	239.32	1	3	~2.5
4,7-Dimethoxy-2-methyl-indan-1-one	C₁₂H₁₄O₃	206.24	0	3	~2.0

*Estimated values based on structural analogs.